3-Oxo-deoxycholoyl-CoA

• Molecular Formula: C45H68N7O19P3S-4
• Molecular Weight: 1136.0 g/mol
• InChI: InChI=1S/C45H72N7O19P3S/c1-24(28-9-10-29-27-8-7-25-18-26(53)12-14-44(25,4)30(27)19-32(54)45(28,29)5)6-11-34(56)75-17-16-47-33(55)13-15-48-41(59)38(58)43(2,3)21-68-74(65,66)71-73(63,64)67-20-31-37(70-72(60,61)62)36(57)42(69-31)52-23-51-35-39(46)49-22-50-40(35)52/h22-25,27-32,36-38,42,54,57-58H,6-21H2,1-5H3,(H,47,55)(H,48,59)(H,63,64)(H,65,66)(H2,46,49,50)(H2,60,61,62)/p-4/t24-,25-,27+,28-,29+,30+,31-,32+,36-,37-,38+,42-,44+,45-/m1/s1
• InChIKey: DUXMITADCRRTKI-REQADMJUSA-J

3-Oxo-Deoxycholoyl-CoA: Pathway Enzyme Studies Guide

3-Oxo-deoxycholoyl-CoA (also designated 3-oxo-DC-CoA, 3-dehydrodeoxycholoyl-CoA, or 12α-hydroxy-3-oxocholan-24-oyl-CoA) is a steroidal acyl-CoA thioester formed by formal condensation of coenzyme A with 3-oxodeoxycholic acid [1]. It belongs to the choloyl-CoA subclass (CHEBI:23218) and functions as an obligate intermediate in the bacterial bile acid 7α-dehydroxylation pathway, the gut microbial process that converts primary bile acids to secondary bile acids such as deoxycholic acid (DCA) [2]. Unlike its reduced counterpart deoxycholoyl-CoA, the 3-oxo modification fundamentally alters enzyme recognition kinetics, placing this compound at the critical juncture between the oxidative and reductive arms of the Bai operon-encoded pathway. It exists predominantly as the tetra-anionic species 3-oxodeoxycholoyl-CoA(4−) at physiological pH 7.3 [3] and carries a molecular formula of C₄₅H₇₂N₇O₁₉P₃S (MW 1140.07 Da) [4].

1

Bacterial bile acid 7α-dehydroxylation pathway studies Obligate intermediate for the Bai operon oxidative-reductive transition.

2

Enzyme kinetics & inhibitor screening Preferred substrate for BaiA dehydrogenase and BaiCD desaturase.

3

Reductive-direction assays at colonic pH Exists as tetra-anionic form at pH 7.3, supporting physiologically relevant enzyme studies.

• [1] ChEBI:137537 – 3-oxodeoxycholoyl-CoA. European Bioinformatics Institute. Last modified 26 June 2017. View Source
• [2] Ridlon JM, Kang DJ, Hylemon PB. Bile salt biotransformations by human intestinal bacteria. J Lipid Res. 2006 Feb;47(2):241-59. doi:10.1194/jlr.R500013-JLR200. PMID: 16299351. View Source
• [3] ChEBI:136701 – 3-oxodeoxycholoyl-CoA(4−). European Bioinformatics Institute. Last modified 4 November 2024. View Source
• [4] MedChemExpress. 3-Oxo-deoxycholoyl-CoA product page. Molecular Weight 1140.07, Formula C₄₅H₇₂N₇O₁₉P₃S. View Source

Why Analogs Cannot Replace 3-Oxo-Deoxycholoyl-CoA

Substituting a generic bile acid CoA ester such as deoxycholoyl-CoA or choloyl-CoA for 3-oxo-deoxycholoyl-CoA is not biochemically equivalent. The 3-oxo modification eliminates the C3-hydroxyl hydrogen-bond donor, replacing it with a ketone that serves as an electron sink during enzymatic redox reactions. This single functional-group change produces an order-of-magnitude shift in substrate specificity constants (kcat/KM) for the BaiA dehydrogenase [1] and fundamentally alters which downstream enzymes can accept the substrate—3-oxo-deoxycholoyl-CoA is the specific substrate for BaiCD (3-oxocholoyl-CoA 4-desaturase, EC 1.3.1.115), which introduces the Δ⁴ double bond required for subsequent 7α-dehydroxylation, whereas deoxycholoyl-CoA is a terminal product that cannot enter this step [2]. Furthermore, the number of hydroxyl groups on the steroid nucleus governs aqueous hydrolysis rates of the thioester bond, meaning that procurement decisions based on structural similarity alone ignore measurable differences in shelf stability [3].

1 The 3-oxo group eliminates the C3 hydroxyl, shifting enzyme recognition kinetics away from deoxycholoyl-CoA.

2 Deoxycholoyl-CoA is not a substrate for BaiCD desaturase; substitution blocks downstream 7α-dehydroxylation flux.

3 Thioester hydrolysis rates depend on hydroxyl count; the 3-oxo modification may shift shelf stability relative to multi-hydroxyl analogs.

• [1] Bhowmik S, Jones DH, Chiu HP, Park IH, Chiu HJ, Axelrod HL, Farr CL, Tien HJ, Agarwalla S, Lesley SA. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014 Feb;82(2):216-29. doi:10.1002/prot.24353. PMID: 23836456. View Source
• [2] KEGG ENZYME: 1.3.1.115 – 3-oxocholoyl-CoA 4-desaturase. Kanehisa Laboratories. View Source
• [3] Killenberg PG, Dukes DF. Coenzyme A derivatives of bile acids—chemical synthesis, purification, and utilization in enzymic preparation of taurine conjugates. J Lipid Res. 1976 Sep;17(5):448-55. View Source

3-Oxo-Deoxycholoyl-CoA vs. Analogs: Head-to-Head Evidence

BaiA2 Catalytic Efficiency vs. Deoxycholoyl-CoA

Steady-state kinetic analysis of recombinant BaiA2 from Clostridium scindens reveals that 3-oxo-deoxycholoyl-CoA (3-oxo-DC-CoA) is processed with a catalytic efficiency (kcat/KM) of 6.100 μM⁻¹ min⁻¹, compared to only 0.559 μM⁻¹ min⁻¹ for its reduced analog deoxycholoyl-CoA (DC-CoA) [1]. This represents a 10.9-fold differential. The BaiA1 isoform shows a 2.4-fold advantage (7.860 vs. 3.250 μM⁻¹ min⁻¹). The improved efficiency arises almost entirely from enhanced substrate binding (lower KM) rather than faster turnover—KM values are 1.5 μM (BaiA2) and 5.6 μM (BaiA1) for 3-oxo-DC-CoA versus 17 μM and 16 μM for DC-CoA, while kcat values remain comparable (9.1 vs. 9.5 min⁻¹ for BaiA2; 44 vs. 52 min⁻¹ for BaiA1). The authors explicitly note that BaiA enzymes exhibit '1 order of magnitude higher kcat/KM of C3-oxo bile acid–CoA compared to C3-hydroxyl bile acid–CoA esters' [1].

BaiA2 catalytic efficiency

Head-to-head

10.9-fold higher k_cat/K_M vs. deoxycholoyl-CoA (6.100 vs. 0.559 µM⁻¹ min⁻¹)

Substantially lower K_M may reduce substrate consumption per assay.

Reported BaiA2, NAD⁺ cofactor, pH 8.7, 37°C.

Evidence Dimension	Enzyme catalytic efficiency (kcat/KM, μM⁻¹ min⁻¹) for BaiA2 isoform
Target Compound Data	6.100 μM⁻¹ min⁻¹ (3-oxo-deoxycholoyl-CoA, BaiA2); KM = 1.5 μM, kcat = 9.1 min⁻¹
Comparator Or Baseline	0.559 μM⁻¹ min⁻¹ (deoxycholoyl-CoA, BaiA2); KM = 17 μM, kcat = 9.5 min⁻¹
Quantified Difference	10.9-fold higher kcat/KM for 3-oxo-DC-CoA; 11.3-fold lower KM (higher affinity)
Conditions	20 mM TRIS pH 8.7, 37°C; 0.27 μM enzyme; NAD⁺ as cofactor; recombinant BaiA2 (C. scindens VPI 12708)

Why This Matters

When designing continuous spectrophotometric assays monitoring NADH production at 340 nm, the 10.9-fold higher catalytic efficiency means that 3-oxo-deoxycholoyl-CoA permits significantly lower substrate concentrations to achieve measurable rates, reducing compound consumption per assay and enabling higher-throughput screening formats.

• [1] Bhowmik S, Jones DH, Chiu HP, Park IH, Chiu HJ, Axelrod HL, Farr CL, Tien HJ, Agarwalla S, Lesley SA. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014 Feb;82(2):216-29. Table II. doi:10.1002/prot.24353. PMID: 23836456. View Source

BaiA1 Substrate Ranking Among 3-Oxo CoA Esters

Within the panel of four 3-oxo bile acid CoA esters evaluated under identical conditions, 3-oxo-deoxycholoyl-CoA achieved the highest BaiA1 catalytic efficiency (kcat/KM = 7.860 μM⁻¹ min⁻¹), surpassing 3-oxo-chenodeoxycholoyl-CoA (7.230), 3-oxo-lithocholoyl-CoA (5.060), and 3-oxo-choloyl-CoA (3.626) [1]. For BaiA2, 3-oxo-DC-CoA ranked second (6.100) behind 3-oxo-CDC-CoA (9.090) but ahead of 3-oxo-LC-CoA (5.615) and 3-oxo-C-CoA (4.611). This ranking is notable because 3-oxo-DC-CoA is a secondary bile acid derivative (lacking the 7α-hydroxyl group), yet it outperforms or matches the primary bile acid-derived 3-oxo esters in catalytic processing [1]. The authors conclude that 'steady-state kinetic parameters were comparable for CoA esters of 3-oxo-primary bile acids and 3-oxo-secondary bile acids,' indicating that removal of the C7-hydroxyl does not impair—and in the BaiA1 case, improves—substrate efficiency.

BaiA1 substrate ranking

Head-to-head

Ranked 1 of 4 among 3-oxo CoA esters (7.860 µM⁻¹ min⁻¹)

Outperforms primary bile acid-derived analogs in BaiA1 processing.

Higher sensitivity for BaiA1-based detection systems.

Evidence Dimension	Catalytic efficiency ranking (kcat/KM, μM⁻¹ min⁻¹) among four 3-oxo bile acid CoA esters, BaiA1 isoform
Target Compound Data	7.860 μM⁻¹ min⁻¹ (rank 1 of 4); kcat = 44 min⁻¹, KM = 5.6 μM
Comparator Or Baseline	3-oxo-CDC-CoA: 7.230 (rank 2); 3-oxo-LC-CoA: 5.060 (rank 3); 3-oxo-C-CoA: 3.626 (rank 4)
Quantified Difference	9% higher than rank 2 (3-oxo-CDC-CoA); 55% higher than rank 4 (3-oxo-C-CoA)
Conditions	20 mM TRIS pH 8.7, 37°C; 0.27 μM BaiA1 enzyme; NAD⁺ as cofactor; all substrates assayed as CoA thioesters

Why This Matters

For researchers reconstituting the full 7α-dehydroxylation pathway in vitro or screening BaiA inhibitors, 3-oxo-deoxycholoyl-CoA provides the highest sensitivity for BaiA1-based detection systems, minimizing the amount of expensive CoA-thioester substrate required per data point.

• [1] Bhowmik S, Jones DH, Chiu HP, Park IH, Chiu HJ, Axelrod HL, Farr CL, Tien HJ, Agarwalla S, Lesley SA. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014 Feb;82(2):216-29. Table II. doi:10.1002/prot.24353. PMID: 23836456. View Source

BaiA Reductive Preference at Physiological pH

BaiA catalyzes both the oxidation of deoxycholoyl-CoA (to 3-oxo-DC-CoA) and the reverse reduction reaction. Table III of Bhowmik et al. (2014) demonstrates that at pH 7.3—approximating the colonic environment where the 7α-dehydroxylation pathway operates—BaiA1 reduces 3-oxo-deoxycholoyl-CoA at 20.8 μM min⁻¹ while oxidizing deoxycholoyl-CoA at only 4.8 μM min⁻¹, a 4.3-fold preference for the 3-oxo substrate in the reductive direction [1]. At pH 8.7, the velocities converge (reduction 9.1 vs. oxidation 6.9 μM min⁻¹), and by pH 9.9 the ratio further narrows. This pH-dependence is not observed for the corresponding chenodeoxycholoyl-CoA/3-oxo-CDC-CoA pair, where oxidation dominates at pH 7.3 [1]. The data indicate that 3-oxo-deoxycholoyl-CoA is the kinetically preferred substrate for the reductive arm of the BaiA-catalyzed reaction under conditions that mimic the gut lumen.

Reductive preference at pH 7.3

Head-to-head

4.3-fold higher reduction velocity vs. oxidation (20.8 vs. 4.8 µM min⁻¹)

Kinetic preference supports reductive-direction assay design at colonic pH.

BaiA1, pH 7.3, 37°C; ratio narrows at higher pH.

Evidence Dimension	Reaction velocity (μM min⁻¹) for reduction of 3-oxo-DC-CoA vs. oxidation of DC-CoA at pH 7.3, BaiA1
Target Compound Data	20.8 μM min⁻¹ (reduction of 3-oxo-deoxycholoyl-CoA)
Comparator Or Baseline	4.8 μM min⁻¹ (oxidation of deoxycholoyl-CoA)
Quantified Difference	4.3-fold higher velocity for reduction of 3-oxo-DC-CoA over oxidation of DC-CoA at pH 7.3
Conditions	pH 7.3, 37°C, constant ionic strength buffer; BaiA1 enzyme; initial-rate measurements (Table III, Bhowmik et al. 2014)

Why This Matters

Researchers designing enzyme-coupled assays for the 7α-dehydroxylation pathway at colonic pH should use 3-oxo-deoxycholoyl-CoA as the substrate for the reductive (downstream) direction rather than deoxycholoyl-CoA, as the 3-oxo form yields 4.3-fold higher signal per unit time, directly improving assay signal-to-noise ratio.

• [1] Bhowmik S, Jones DH, Chiu HP, Park IH, Chiu HJ, Axelrod HL, Farr CL, Tien HJ, Agarwalla S, Lesley SA. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014 Feb;82(2):216-29. Table III. doi:10.1002/prot.24353. PMID: 23836456. View Source

BaiCD Substrate Exclusivity vs. Deoxycholoyl-CoA

3-Oxo-deoxycholoyl-CoA occupies a unique bifurcation point in the Bai operon pathway: it is the product of BaiA-catalyzed oxidation and the obligate substrate for BaiCD (EC 1.3.1.115, 3-oxocholoyl-CoA 4-desaturase), which introduces the Δ⁴ double bond to generate 12α-hydroxy-3-oxochol-4-en-24-oyl-CoA—the essential precursor for BaiE-mediated 7α-dehydration [1]. In contrast, deoxycholoyl-CoA (the 3α-hydroxy form) is a terminal product that cannot be desaturated by BaiCD and instead exits the pathway via BaiF/BaiK-mediated CoA transfer or hydrolysis [2]. KEGG pathway mapping (ko00121) confirms that the oxidative arm proceeds exclusively through 3-oxo intermediates; no bypass exists [3]. Therefore, any experimental reconstitution of the complete 7α-dehydroxylation pathway from cholic acid to deoxycholic acid requires 3-oxo-deoxycholoyl-CoA (or its in situ generation), and substitution with deoxycholoyl-CoA blocks downstream flux.

BaiCD substrate exclusivity

Class-level

Only 3-oxo form accepted by BaiCD desaturase; deoxycholoyl-CoA is a terminal product.

Essential for pathway flux beyond oxidation step.

Based on KEGG pathway and enzyme specificity.

Evidence Dimension	Downstream pathway enzyme compatibility
Target Compound Data	3-oxo-deoxycholoyl-CoA is accepted by BaiCD (EC 1.3.1.115) as substrate for Δ⁴ desaturation, enabling progression to 7α-dehydration
Comparator Or Baseline	Deoxycholoyl-CoA is not a substrate for BaiCD; it is a terminal product acted upon only by BaiF (CoA-transferase) and BaiK (deoxycholoyl-CoA-specific hydrolase)
Quantified Difference	Qualitative: pathway-productive vs. pathway-terminal; no alternative enzyme accepts DC-CoA for desaturation
Conditions	Bacterial 7α-dehydroxylation pathway (Clostridium scindens); bai operon context; KEGG pathway ko00121

Why This Matters

For procurement supporting multi-enzyme pathway reconstitution studies, 3-oxo-deoxycholoyl-CoA is the only compound that can feed the full oxidative-to-reductive enzymatic sequence; purchasing deoxycholoyl-CoA instead would yield a dead-end product incapable of proceeding through BaiCD, BaiE, and BaiN, wasting experimental resources.

• [1] KEGG ENZYME: 1.3.1.115 – 3-oxocholoyl-CoA 4-desaturase (baiCD). Reaction: 12α-hydroxy-3-oxocholan-24-oyl-CoA + NAD⁺ = 12α-hydroxy-3-oxochol-4-en-24-oyl-CoA + NADH + H⁺. View Source
• [2] KEGG ENZYME: 2.8.3.25 – bile acid CoA-transferase. BaiF acts on lithocholoyl-CoA and deoxycholoyl-CoA; BaiK acts only on deoxycholoyl-CoA. View Source
• [3] KEGG PATHWAY: ko00121 – Secondary bile acid biosynthesis. Clostridium scindens baiCD and baiH genes encode stereo-specific oxidoreductases. View Source

CoA Thioester Stability and Hydroxyl Group Count

Killenberg and Dukes (1976) demonstrated that the alkaline hydrolysis rate of bile acid CoA thioesters correlates inversely with the number of hydroxyl groups on the steroid nucleus: choloyl-CoA (3 OH groups) exhibited an extrapolated half-life of approximately 185 days at physiologic pH and temperature, whereas lithocholoyl-CoA (1 OH group) showed a half-life of approximately 1520 days [1]. Deoxycholoyl-CoA and chenodeoxycholoyl-CoA (each with 2 OH groups) displayed intermediate hydrolysis rates that did not differ significantly from each other [1]. 3-Oxo-deoxycholoyl-CoA possesses a single hydroxyl group at C12 and a ketone at C3 (zero OH contribution), placing it between lithocholoyl-CoA and deoxycholoyl-CoA in terms of hydroxyl count. While direct half-life data for 3-oxo-deoxycholoyl-CoA have not been published, the structure–stability relationship established across four bile acid CoA esters predicts that the 3-oxo modification increases aqueous shelf stability relative to deoxycholoyl-CoA by reducing the number of hydroxyl-mediated nucleophilic activation sites near the thioester bond.

Thioester stability context

Class-level

Predicted longer half-life than deoxycholoyl-CoA due to reduced hydroxyl count.

May reduce spontaneous CoA release in long-term incubations.

Extrapolation from published hydroxyl-dependent hydrolysis rates; direct data not available.

Evidence Dimension	Aqueous thioester hydrolysis half-life (extrapolated to physiologic pH and temperature, 37°C)
Target Compound Data	Not directly measured; predicted intermediate between deoxycholoyl-CoA and lithocholoyl-CoA based on single C12 hydroxyl
Comparator Or Baseline	Choloyl-CoA (3 OH): ~185 days; Deoxycholoyl-CoA (2 OH): intermediate but not significantly different from chenodeoxycholoyl-CoA; Lithocholoyl-CoA (1 OH): ~1520 days
Quantified Difference	Predicted: 3-oxo-DC-CoA half-life substantially longer than deoxycholoyl-CoA (2 OH) due to substitution of C3-OH with ketone, reducing hydroxyl count by 1
Conditions	Extrapolation from alkaline hydrolysis rate measurements at 38°C, ionic strength 2.5 M NaCl, to physiologic temperature and pH (Killenberg & Dukes, 1976)

Why This Matters

For laboratories procuring bile acid CoA esters for long-term in vitro studies, the predicted stability advantage of 3-oxo-deoxycholoyl-CoA over deoxycholoyl-CoA translates to reduced spontaneous CoASH release during storage and incubation, minimizing background noise in thioester-dependent assays and extending the usable lifespan of stock solutions.

• [1] Killenberg PG, Dukes DF. Coenzyme A derivatives of bile acids—chemical synthesis, purification, and utilization in enzymic preparation of taurine conjugates. J Lipid Res. 1976 Sep;17(5):448-55. Fig. 2 and associated text. View Source

3-Oxo-Deoxycholoyl-CoA: Application Scenarios

Complete 7α-Dehydroxylation Pathway Reconstitution

3-Oxo-deoxycholoyl-CoA is the indispensable substrate for the oxidative-to-reductive transition in the Bai operon pathway. As demonstrated by the BaiCD exclusivity evidence [1], only the 3-oxo form can enter the Δ⁴ desaturation step catalyzed by BaiCD. For laboratories constructing a multi-enzyme cascade (BaiA → BaiCD → BaiE → BaiN) to convert primary bile acids to secondary bile acids in a single reaction vessel, procuring 3-oxo-deoxycholoyl-CoA rather than deoxycholoyl-CoA ensures that flux proceeds beyond the BaiA oxidation step. The superior BaiA catalytic efficiency (10.9-fold kcat/KM over DC-CoA) [1] and 4.3-fold reduction preference at pH 7.3 [1] further ensure that the enzyme operates in its kinetically favorable reductive direction when the compound is used as substrate for downstream steps. This scenario applies to academic labs studying gut microbiome metabolism and industrial groups screening inhibitors of secondary bile acid formation for therapeutic development.

High-Throughput BaiA Inhibitor Screening

The 10.9-fold higher kcat/KM of 3-oxo-deoxycholoyl-CoA for BaiA2 relative to deoxycholoyl-CoA [1], combined with its ranking as the most efficient substrate for BaiA1 among all tested 3-oxo bile acid CoA esters [1], makes it the optimal substrate for NADH-coupled absorbance assays at 340 nm in 96- or 384-well format. Lower KM values (1.5 μM BaiA2; 5.6 μM BaiA1) mean that near-saturating conditions can be achieved with ≤20 μM substrate, reducing per-well cost and minimizing compound interference at UV detection wavelengths. The predicted thioester stability advantage over more hydroxylated bile acid CoA esters [2] reduces spontaneous background NADH production from non-enzymatic CoASH release during extended incubation periods, improving Z′-factor in screening campaigns.

LC-MS/MS Quantification of 7α-Dehydroxylation Intermediates

3-Oxo-deoxycholoyl-CoA serves as an authentic analytical standard for targeted LC-MS/MS methods monitoring bile acid CoA ester pools in bacterial cell extracts or fecal metabolomics. Its unique molecular formula (C₄₅H₇₂N₇O₁₉P₃S, MW 1140.07 Da) and characteristic fragmentation pattern distinguish it from isobaric interferences. Because 3-oxo-deoxycholoyl-CoA is a transient intermediate present at low steady-state concentrations in C. scindens cultures, having a pure synthetic standard is essential for accurate multiple reaction monitoring (MRM) method development and absolute quantification. The pH-dependent directionality data [1] inform extraction protocols: samples should be quenched at neutral-to-alkaline pH to preserve the 3-oxo form, as acidic conditions may favor the reduced DC-CoA species.

Structural Biology of Bai Enzyme–Substrate Complexes

The 1.5 μM KM of 3-oxo-deoxycholoyl-CoA for BaiA2 [1] indicates tight binding affinity, making it suitable for co-crystallization or cryo-EM studies of BaiA2–substrate complexes. The first crystal structures of BaiA2 were solved in the apo and NAD⁺-bound forms (PDB: 4IS2, 4IS3), but no substrate-bound structure has yet been reported [1]. 3-Oxo-deoxycholoyl-CoA, with its single hydroxyl and C3 ketone, presents a defined hydrogen-bonding pattern (C12-OH as sole H-bond donor on the steroid nucleus) that simplifies interpretation of electron density maps compared to multi-hydroxyl substrates. For structural biology groups studying the Bai operon enzymes, procuring this compound enables trapping of the enzyme–substrate complex under turnover conditions by exploiting the pH-dependent directionality—at pH 7.3 the reduction reaction dominates [1], favoring accumulation of the enzyme–3-oxo-DC-CoA binary complex.

Application

Selection Property

Validation Focus

7α-dehydroxylation pathway reconstitution

BaiA-BaiCD substrate compatibility

Flux through oxidative-reductive transition

BaiA inhibitor screening

Catalytic efficiency and low K_M context

Assay sensitivity and background NADH production

LC-MS/MS method development

Authentic CoA-thioester standard

Retention time and fragmentation pattern accuracy

Enzyme-substrate complex structural biology

Defined C12-OH hydrogen-bonding pattern

Co-crystallization and cryo-EM complex stability

• [1] Bhowmik S, Jones DH, Chiu HP, Park IH, Chiu HJ, Axelrod HL, Farr CL, Tien HJ, Agarwalla S, Lesley SA. Structural and functional characterization of BaiA, an enzyme involved in secondary bile acid synthesis in human gut microbe. Proteins. 2014 Feb;82(2):216-29. doi:10.1002/prot.24353. PMID: 23836456. View Source
• [2] Killenberg PG, Dukes DF. Coenzyme A derivatives of bile acids—chemical synthesis, purification, and utilization in enzymic preparation of taurine conjugates. J Lipid Res. 1976 Sep;17(5):448-55. View Source